Cas no 1572-64-1 (2-Pentenal, 2-methyl-,2-(2,4-dinitrophenyl)hydrazone)

• Product name: 2-Pentenal, 2-methyl-,2-(2,4-dinitrophenyl)hydrazone
• CAS No: 1572-64-1
• MF: C₁₂H₁₄N₄O₄
• MW: 278.263962268829
• CID: 230183
• PubChem ID: 9555078

2-Pentenal, 2-methyl-,2-(2,4-dinitrophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 2-Pentenal, 2-methyl-,2-(2,4-dinitrophenyl)hydrazone
• N-[(Z)-[(E)-2-methylpent-2-enylidene]amino]-2,4-dinitroaniline
• 2-methyl-2-pentenal (2,4-dinitrophenyl)hydrazone
• 2-Methyl-pent-2-en-1-al-(2,4-dinitrophenylhydrazon)
• 2-Methyl-pent-2-en-1-on-(2,4-dinitro-phenylhydrazon)
• 2-Methyl-penten-(2)-al-(1)-(2,4-dinitrophenylhydrazon)
• 2-Methyl-penten-(2)-al-(1)-(2,4-dinitro-phenylhydrazon)
• 3-Ethyl-2-methyl-acrolein-(1)-(2,4-dinitro-phenylhydrazon)
• NSC230280
• 1572-64-1
• (2E)-1-(2,4-Dinitrophenyl)-2-[(2E)-2-methylpent-2-en-1-ylidene]hydrazine
• DTXSID50421867

• Inchi： InChI=1S/C12H14N4O4/c1-3-4-9(2)8-13-14-11-6-5-10(15(17)18)7-12(11)16(19)20/h4-8,14H,3H2,1-2H3/b9-4+,13-8+
• InChI Key： HMWKNWMAOQBCLM-DZKPWUJRSA-N
• SMILES： CC/C=C(/C=N/NC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)\C

Computed Properties

• Exact Mass: 278.10162
• Monoisotopic Mass: 278.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 110.67
• LogP: 4.37640